Cas no 56921-83-6 (2-(4-Methylphenyl)imidazo1,2-Apyrimidine)

• Product Name: 2-(4-Methylphenyl)imidazo1,2-Apyrimidine
• CAS No: 56921-83-6
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 1114161
• PubChem ID: 727295
• Update Time: 2025-04-20

2-(4-Methylphenyl)imidazo1,2-Apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-Imidazo[1,2-a]pyrimidine
• HMS2727B06
• Cambridge id 6680495
• CCG-241208
• CS-0326958
• HMS1437A06
• CHEMBL1499883
• 2-(p-tolyl)imidazo[1,2-a]pyrimidine
• 2-(4-methylphenyl)imidazo[1,2-a]pyrimidine
• SCHEMBL17626882
• STK702161
• cid_727295
• MLS000707292
• 56921-83-6
• AKOS000527450
• SR-01000487593-1
• BDBM115019
• SR-01000487593
• Maybridge3_002118
• SMR000288757
• IDI1_013505
• 2-(4-Methylphenyl)imidazo1,2-Apyrimidine

• Inchi： 1S/C13H11N3/c1-10-3-5-11(6-4-10)12-9-16-8-2-7-14-13(16)15-12/h2-9H,1H3
• InChI Key： FXPRTYODRQWLLM-UHFFFAOYSA-N
• SMILES： N12C=CC=NC1=NC(=C2)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 209.09543
• Monoisotopic Mass: 209.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19